4-(Azepan-1-yl)-2-methylbutan-2-amine
Overview
Description
4-(Azepan-1-yl)-2-methylbutan-2-amine is an organic compound that is widely used in scientific research due to its properties and applications. It is also known as 4-aza-2-methylbutan-2-amine and is a derivative of the amine group. This compound has a wide range of applications, including in the synthesis of pharmaceuticals and in the study of biochemical and physiological effects. In
Scientific Research Applications
Synthesis of Chiral Molecules
- Enantioselective Synthesis : This compound has been used in the enantioselective synthesis of chiral molecules. For example, its derivatives were applied in the creation of secondary amines with switchable axial chirality, highlighting its role in asymmetric synthesis (Pira et al., 2009).
Development of Ionic Liquids
- Creation of Novel Ionic Liquids : Azepane, a related compound, is utilized in synthesizing a new family of room temperature ionic liquids. These transformations provide an eco-friendly alternative in industrial processes, indicating the potential environmental applications of 4-(Azepan-1-yl)-2-methylbutan-2-amine (Belhocine et al., 2011).
Asymmetric Hydrogenations
- Catalysis in Asymmetric Hydrogenations : The compound's derivatives are used in rhodium-catalyzed asymmetric hydrogenations, demonstrating its utility in catalytic processes for the production of chiral compounds (Balogh et al., 2013).
Chiral Ligand Synthesis
- Production of Chiral Ligands : It is involved in the synthesis of chiral ligands for applications in asymmetric allylic alkylation, which is essential in producing enantiomerically pure substances (Mikhael et al., 2006).
properties
IUPAC Name |
4-(azepan-1-yl)-2-methylbutan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H24N2/c1-11(2,12)7-10-13-8-5-3-4-6-9-13/h3-10,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKVMGGHPNDBTGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCN1CCCCCC1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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